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Compound of Interest

3-Fluoro-4-hydroxy-5-
Compound Name:
methoxybenzaldehyde

Cat. No.: B051503

An In-Depth Technical Guide to 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde (CAS 79418-
78-3)

Introduction

This technical guide provides a comprehensive overview of the chemical compound with the
CAS number 79418-78-3. The internationally recognized IUPAC name for this compound is 3-
Fluoro-4-hydroxy-5-methoxybenzaldehyde.[1][2] It is a fluorinated aromatic aldehyde that
serves as a valuable building block in organic synthesis, particularly in the development of
pharmaceuticals and agrochemicals.[3] The presence of fluorine, hydroxyl, and methoxy
functional groups on the benzaldehyde structure imparts unique chemical reactivity and
potential for biological activity, making it a subject of interest in medicinal chemistry and drug
discovery.[3][4] This compound is also known by several synonyms, reflecting its structural
relation to vanillin.

Synonyms:

e 5-Fluorovanillin[5][6]

e Benzaldehyde, 3-fluoro-4-hydroxy-5-methoxy-[3][6]
¢ 3-Fluoro-5-methoxy-4-hydroxybenzaldehyde[3][6]

e 5-Fluoro-4-hydroxy-3-methoxybenzaldehyde[3][6]
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Physicochemical Properties

The key physicochemical properties of 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde are
summarized in the table below. This data is essential for its handling, storage, and application
in experimental settings.

Property Value Reference
CAS Number 79418-78-3 [4]
Molecular Formula CsH7FO3 [3]
Molecular Weight 170.14 g/mol [2][5]
Appearance White to light yellow crystalline 3]
powder

Melting Point 114-118 °C [5]
Solubility Sparingly soluble in water [3]

Store in a cool, dry place
Storage Conditions under an inert atmosphere [31[7]

(e.g., Argon)

Synthesis and Chemical Reactivity

3-Fluoro-4-hydroxy-5-methoxybenzaldehyde is a versatile intermediate in organic synthesis.
Its aldehyde group readily undergoes reactions typical for this functional group, such as
oxidation to a carboxylic acid, reduction to an alcohol, and condensation reactions with amines
to form Schiff bases.[4]

Experimental Protocol: Generalized Schiff Base
Formation

This protocol describes a general method for the synthesis of a Schiff base derivative using 3-
Fluoro-4-hydroxy-5-methoxybenzaldehyde as a starting material. This type of reaction is
fundamental in the synthesis of various biologically active compounds.
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Objective: To synthesize a Schiff base (imine) from 3-Fluoro-4-hydroxy-5-
methoxybenzaldehyde and a primary amine.

Materials:

3-Fluoro-4-hydroxy-5-methoxybenzaldehyde

A primary amine (e.g., 4-amino-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one)

Anhydrous solvent (e.g., ethanol or methanol)

Catalytic amount of a weak acid (e.g., acetic acid)
Procedure:

» Dissolution: Dissolve equimolar amounts of 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde
and the chosen primary amine in a suitable volume of the anhydrous solvent in a round-
bottom flask.

o Catalysis: Add a few drops of the weak acid catalyst to the solution to facilitate the
condensation reaction.

e Reaction: Stir the mixture at room temperature or under gentle reflux. Monitor the reaction
progress using an appropriate technique, such as Thin Layer Chromatography (TLC). The
reaction is typically complete within a few hours.

« Isolation: Upon completion, cool the reaction mixture to allow the Schiff base product to
crystallize. If no crystallization occurs, the solvent may be partially evaporated under reduced
pressure.

« Purification: Collect the solid product by filtration, wash with a small amount of cold solvent to
remove any unreacted starting materials, and dry under vacuum. The product can be further
purified by recrystallization if necessary.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of a Schiff base
derivative from 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b051503?utm_src=pdf-body
https://www.benchchem.com/product/b051503?utm_src=pdf-body
https://www.benchchem.com/product/b051503?utm_src=pdf-body
https://www.benchchem.com/product/b051503?utm_src=pdf-body
https://www.benchchem.com/product/b051503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Generalized Schiff Base Synthesis Workflow
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A generalized workflow for synthesizing a Schiff base.
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Potential Biological Activity and Signaling Pathways

While specific signaling pathways for 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde are not
extensively documented, research on structurally similar compounds provides valuable insights
into its potential biological activities. Derivatives of this compound are explored for antimicrobial
and anti-inflammatory properties.[4] The presence of the fluorinated catechol-like structure
suggests potential antioxidant capabilities.[4]

A closely related compound, 3-Bromo-4,5-dihydroxybenzaldehyde, has been shown to protect
human keratinocyte cells (HaCaT) from oxidative stress induced by hydrogen peroxide (H2032)
or UVB radiation.[8] This protective effect is mediated through the activation of the Nrf2/HO-1
signaling pathway.[8]

The Nrf2/HO-1 Signaling Pathway

The study on the bromo-analog demonstrated that it activates the phosphorylation of
Extracellular signal-Regulated Kinase (ERK) and Protein Kinase B (Akt).[8] These kinases, in
turn, promote the phosphorylation and nuclear translocation of the transcription factor Nrf2
(Nuclear factor erythroid 2-related factor 2). In the nucleus, Nrf2 binds to the Antioxidant
Response Element (ARE) in the promoter region of genes encoding antioxidant enzymes,
leading to the upregulation of Heme Oxygenase-1 (HO-1).[8] HO-1 plays a crucial role in
cellular defense against oxidative stress. The cytoprotective effects were diminished by
inhibitors of ERK, Akt, and HO-1, confirming the involvement of this pathway.[8]

Given the structural and electronic similarities between bromo- and fluoro-substituted
benzaldehydes, it is plausible that 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde could exert
similar biological effects through this or related signaling cascades.

Signaling Pathway Diagram

The diagram below illustrates the Nrf2/HO-1 signaling pathway that is activated by the
structurally similar compound, 3-Bromo-4,5-dihydroxybenzaldehyde, as a plausible mechanism
of action for cytoprotection.
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Plausible Cytoprotective Signaling Pathway

Cell Membrane

3-Bromo-4,5-dihydroxy-

benzaldehyde

/Activates\ﬁctivates

z CytopLasm

ERK

Akt

éhosphorylation &hosphorylation

p-ERK

p-Akt

Keapl-Nrf2
Complex

%eleases

Nrf2

\5issociates Dissociates
y_

Translocates

Nucleus

HO-1 Upregulation

Cytoprotection

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b051503?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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